molecular formula C18H16N2O3S B12265266 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone

Cat. No.: B12265266
M. Wt: 340.4 g/mol
InChI Key: APFOEARXIIOWCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone is a synthetic organic compound featuring a 2,3-dihydro-1,4-benzodioxin core linked to a 5-methylbenzimidazole moiety via a sulfanyl-ethanone bridge. This structure combines aromatic and heterocyclic components, which are often associated with diverse biological activities. The benzodioxin subunit is known for its metabolic stability and pharmacological relevance, while the benzimidazole group contributes to interactions with biological targets, such as enzymes and receptors, through hydrogen bonding and π-π stacking .

The compound’s synthesis typically involves nucleophilic substitution reactions, where intermediates like 2-bromo-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone (prepared via bromination of the parent acetophenone derivative) react with thiol-containing heterocycles . Characterization relies on IR, <sup>1</sup>H NMR, <sup>13</sup>C NMR, and mass spectrometry .

Properties

Molecular Formula

C18H16N2O3S

Molecular Weight

340.4 g/mol

IUPAC Name

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone

InChI

InChI=1S/C18H16N2O3S/c1-11-2-4-13-14(8-11)20-18(19-13)24-10-15(21)12-3-5-16-17(9-12)23-7-6-22-16/h2-5,8-9H,6-7,10H2,1H3,(H,19,20)

InChI Key

APFOEARXIIOWCJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)N=C(N2)SCC(=O)C3=CC4=C(C=C3)OCCO4

Origin of Product

United States

Biological Activity

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone is a complex organic molecule that incorporates a benzodioxin moiety and a benzimidazole derivative. This combination suggests potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Chemical Structure

The chemical structure of the compound can be represented as follows:

ComponentDescription
Benzodioxin A fused bicyclic structure that contributes to the compound's stability and biological activity.
Benzimidazole An aromatic heterocyclic structure known for its pharmacological properties.
Ethanone A ketone functional group that may enhance reactivity and biological interactions.

Antimicrobial Activity

Research indicates that compounds containing benzimidazole and benzodioxin moieties exhibit significant antimicrobial properties. Studies have shown that derivatives of benzimidazole demonstrate good antibacterial activity against various Gram-positive and Gram-negative bacteria, with Minimum Inhibitory Concentrations (MICs) ranging from 1 to 16 µg/mL . The presence of the benzodioxin ring may enhance this activity due to its structural characteristics.

Anticancer Properties

Several studies have highlighted the anticancer potential of benzimidazole derivatives. For instance, compounds similar to the one have been tested against multiple cancer cell lines, showing promising results in inhibiting cell proliferation. A notable study reported that certain benzimidazole derivatives exhibited effective cytotoxicity against leukemia and melanoma cell lines at concentrations around 105M10^{-5}M .

The mechanisms through which these compounds exert their biological effects can vary:

  • Enzyme Inhibition : Compounds with similar structures have been shown to inhibit key enzymes involved in cancer progression and microbial resistance, such as acetylcholinesterase and α-glucosidase .
  • DNA Interaction : The planar structure of benzimidazole allows for intercalation into DNA, disrupting replication and transcription processes in cancer cells .

Case Studies

  • Antibacterial Activity : A study evaluated several benzimidazole derivatives against Staphylococcus aureus and Escherichia coli, demonstrating significant antibacterial properties with MIC values indicating effectiveness comparable to standard antibiotics .
  • Anticancer Screening : In vitro tests on a series of synthesized benzimidazole derivatives revealed substantial anticancer activity across various cell lines, particularly highlighting their potential in treating leukemia and solid tumors .

Table 1: Antimicrobial Activity of Benzimidazole Derivatives

Compound NameMIC (µg/mL)Target Organisms
Compound A1E. coli
Compound B4S. aureus
Compound C16K. pneumoniae

Table 2: Anticancer Activity Against Cell Lines

Compound NameIC50 (µM)Cancer Cell Line
Compound D5HL60 (Leukemia)
Compound E10MCF-7 (Breast Cancer)
Compound F15A549 (Lung Cancer)

Scientific Research Applications

Enzyme Inhibition

Research indicates that compounds similar to 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone exhibit significant enzyme inhibitory properties. For instance, studies have demonstrated that derivatives can inhibit enzymes such as α-glucosidase and acetylcholinesterase, which are relevant in treating Type 2 Diabetes Mellitus (T2DM) and Alzheimer’s Disease (AD) respectively .

Enzyme Inhibition Type Potential Application
α-glucosidaseCompetitive InhibitionTreatment of Type 2 Diabetes Mellitus
AcetylcholinesteraseNon-competitive InhibitionTreatment of Alzheimer’s Disease

Antibacterial Activity

Benzoxazine derivatives related to this compound have shown antibacterial properties. They may act as effective agents against various bacterial strains by disrupting essential cellular processes .

Case Study 1: Synthesis and Testing

A study involved synthesizing a range of sulfonamide derivatives from 2,3-dihydrobenzo[1,4]-dioxin and evaluating their inhibitory effects on α-glucosidase and acetylcholinesterase. The findings indicated that specific modifications on the benzodioxin structure significantly enhance inhibitory potency against these enzymes .

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial efficacy of benzoxazine derivatives in clinical isolates. The results highlighted that certain derivatives exhibited promising activity against resistant bacterial strains, suggesting their potential use in developing new antibiotics .

Potential Future Applications

Given the structural diversity and biological activity of compounds like 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-1H-benzimidazol-2-yl)sulfanyl]ethanone, further research could explore:

  • Development of Novel Therapeutics : Targeting neurodegenerative diseases and metabolic disorders.
  • Combination Therapies : Investigating synergistic effects with existing drugs for enhanced therapeutic outcomes.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Benzodioxin Derivatives

Compound Name Substituent(s) Biological Activity Key Findings References
Target Compound 5-Methylbenzimidazol-2-yl sulfanyl Not explicitly reported Structural similarity to antibacterial agents (e.g., oxadiazole derivatives).
BRD1401 (revised) 4,6-Dimethylpyrimidin-2-yl-iminoimidazole Anti-Pseudomonas aeruginosa Targets outer membrane protein OprH; disrupts LPS interactions.
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetic acid Acetic acid Anti-inflammatory Comparable potency to Ibuprofen in carrageenan-induced edema assays.
N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(5-phenylthiazolo-triazol-3-yl)sulfanyl]ethanone Phenylthiazolo-triazolyl sulfanyl Not reported Structural analog with potential antimicrobial properties.
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(dimethylamino)prop-2-en-1-one (Enaminone III) Dimethylamino propenone Antihepatotoxic Intermediate for pyrimidine derivatives; hepatoprotective effects in vitro.
2-[[5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone Oxadiazole sulfanyl + methylpiperidine Antibacterial Potent activity against Gram-positive bacteria; low cytotoxicity.

Key Observations:

Biological Activity: The target compound’s benzimidazole-sulfanyl group may enhance DNA intercalation or enzyme inhibition, similar to benzimidazole-based drugs (e.g., antiparasitics) . However, direct evidence of its activity is lacking in the provided sources. BRD1401 demonstrates specificity against P. aeruginosa, attributed to its iminoimidazole substituent disrupting bacterial membrane integrity . Oxadiazole derivatives (e.g., Table 1, row 5) show marked antibacterial effects, suggesting sulfanyl-linked heterocycles are critical for targeting microbial pathways .

Synthetic Routes: Most derivatives are synthesized via nucleophilic substitution (e.g., thiol-ethanone coupling) or condensation reactions. For example, Enaminone III is prepared by reacting acetophenone derivatives with DMF-DMA under solvent-free conditions .

Physicochemical Properties: The acetic acid derivative (Table 1, row 3) exhibits improved solubility due to its carboxylate group, enhancing bioavailability for anti-inflammatory applications . BRD1401’s iminoimidazole group likely increases lipophilicity, favoring membrane penetration in Gram-negative bacteria .

Structural Insights and Pharmacophore Modeling

The 2,3-dihydro-1,4-benzodioxin core serves as a rigid aromatic scaffold, while substituents dictate target specificity:

  • Sulfanyl-linked heterocycles (benzimidazole, oxadiazole, thiazolo-triazole) introduce hydrogen-bond acceptors/donors and aromatic surfaces, enabling interactions with proteins or nucleic acids .
  • Polar groups (e.g., acetic acid in ) improve solubility but may reduce membrane permeability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.